Cas no 102584-23-6 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4-dimethyl-, dibromide (9CI))

• Product Name: Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4-dimethyl-, dibromide (9CI)
• CAS No: 102584-23-6
• MF: C₂₂H₂₆Br₂N₂
• MW: 478.263244152069
• CID: 223883
• PubChem ID: 24844753
• Update Time: 2025-04-19

Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4-dimethyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[2,4-dimethyl-, dibromide (9CI)
• 1-[[4-[(2,4-dimethylpyridin-1-ium-1-yl)methyl]phenyl]methyl]-2,4-dimethylpyridin-1-ium,dibromide
• 1,1'-(p-Phenylenedimethylene)bis[2,4-dimethylpyridinium bromide]
• Pyridinium,1,1'-(p-phenylenedimethylene)bis[2,4-dimethyl-bromides] (6CI)
• Pyridinium, 1,1'-(p-phenylenedimethylene)bis(2,4-dimethyl-, dibromide
• 1,1'-(p-Phenylenedimethylene)bis(2,4-dimethylpyridinium bromide)
• DTXSID50907797
• 1,1'-[1,4-Phenylenebis(methylene)]bis(2,4-dimethylpyridin-1-ium) dibromide
• 102584-23-6

• Inchi： 1S/C22H26N2.2BrH/c1-17-9-11-23(19(3)13-17)15-21-5-7-22(8-6-21)16-24-12-10-18(2)14-20(24)4;;/h5-14H,15-16H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： JJSSKMUAIIPVRK-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC(C)=CC=1C)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 478.04422g/mol
• Monoisotopic Mass: 476.04627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 478.3g/mol
• Topological Polar Surface Area: 7.8Ų